Cas no 2377587-55-6 (4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane
• CAS No: 2377587-55-6
• MF: C₂₀H₃₉BO₄
• MW: 354.332267045975
• CID: 5155304
• Update Time: 2025-05-23

4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane

• Inchi： 1S/C20H39BO4/c1-19(2)20(3,4)25-21(24-19)15-11-8-6-5-7-9-12-16-22-18-14-10-13-17-23-18/h18H,5-17H2,1-4H3
• InChI Key： ADXFQBNZFSZLRI-UHFFFAOYSA-N
• SMILES： C1(OCCCCCCCCCB2OC(C)(C)C(C)(C)O2)OCCCC1

Additional information on 4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane

Recent Advances in the Application of 4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane (CAS: 2377587-55-6) in Chemical Biology and Pharmaceutical Research

The compound 4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane (CAS: 2377587-55-6) has recently emerged as a key intermediate in the synthesis of boron-containing molecules, which are of significant interest in chemical biology and pharmaceutical research. Boron-containing compounds have garnered attention due to their unique chemical properties, including their ability to form reversible covalent bonds with biological targets, making them valuable in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its applications, synthetic routes, and potential therapeutic implications.

Recent studies have demonstrated the utility of 4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane as a versatile building block in the synthesis of boron-based prodrugs and imaging agents. Its stability under physiological conditions and compatibility with various coupling reactions make it an attractive candidate for the development of targeted therapies. For instance, researchers have successfully incorporated this compound into the design of boron neutron capture therapy (BNCT) agents, which exploit the high neutron capture cross-section of boron-10 for cancer treatment. The compound's ability to deliver boron atoms to tumor cells with high specificity has been validated in preclinical models, showcasing its potential in oncology.

In addition to its role in BNCT, 4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane has been employed in the development of protease inhibitors. The boron atom in the dioxaborolane moiety can interact with the active site of proteases, forming stable transition-state analogs that inhibit enzyme activity. This mechanism has been leveraged to design inhibitors for diseases such as COVID-19, where viral proteases play a critical role in replication. Recent structural studies have provided insights into the binding modes of these inhibitors, paving the way for the optimization of their pharmacological properties.

The synthetic accessibility of 4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane has also been a focus of recent research. Novel catalytic methods have been developed to improve the yield and purity of this compound, reducing the cost and complexity of its production. For example, palladium-catalyzed borylation reactions have been optimized to achieve high selectivity and efficiency, enabling the scalable synthesis of this intermediate. These advancements are expected to facilitate its broader adoption in both academic and industrial settings.

Looking ahead, the potential applications of 4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane are vast. Ongoing research is exploring its use in the development of boron-containing antibiotics, antifungals, and anti-inflammatory agents. Furthermore, its incorporation into nanomaterials and drug delivery systems is being investigated to enhance the specificity and efficacy of therapeutic interventions. As the understanding of boron chemistry continues to expand, this compound is poised to play a pivotal role in the next generation of biomedical innovations.

In conclusion, 4,4,5,5-Tetramethyl-2-[9-(oxan-2-yloxy)nonyl]-1,3,2-dioxaborolane (CAS: 2377587-55-6) represents a promising tool in chemical biology and pharmaceutical research. Its versatility, synthetic tractability, and biological relevance make it a valuable asset for the development of novel therapeutics and diagnostic agents. Future studies will likely uncover additional applications and further refine its utility, solidifying its position as a cornerstone of boron-based medicinal chemistry.